![molecular formula C8H3Cl2NO2 B154727 5,6-dichloro-1H-indole-2,3-dione CAS No. 1677-48-1](/img/structure/B154727.png)
5,6-dichloro-1H-indole-2,3-dione
Overview
Description
5,6-dichloro-1H-indole-2,3-dione, also known as 5,6-dichloroindole-2,3-dione, is an organic compound with the molecular formula C6H3Cl2NO2. It is a colorless solid that is insoluble in water, but soluble in organic solvents. This compound is a versatile chemical building block used in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic compounds. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Chemosensor Development
5,6-Dichloro-1H-indole-2,3-dione, a derivative of 1H-indole-2,3-dione, has shown potential in the development of chemosensors. A study demonstrated that 1H-indole-2,3-dione could selectively detect Fe3+ ions through enhanced absorption in the ultraviolet region, indicating its usefulness in metal ion sensing applications (Fahmi et al., 2019).
Anticorrosion and Antibacterial Properties
Compounds derived from indole-2,3-dione, including its chlorinated variants, have been found to exhibit significant anticorrosion and antibacterial activities. These properties are particularly beneficial in the development of protective coatings for metals and for use in environments prone to bacterial contamination (Miao, 2014).
Synthesis of Heterocyclic Compounds
Indole-2,3-dione, including its chlorinated derivatives, serves as a versatile substrate for synthesizing a wide range of heterocyclic compounds. These compounds are crucial in drug synthesis and have diverse biological and pharmacological properties (Garden & Pinto, 2001).
Antibacterial and Antifungal Studies
Research has shown that sulfur-containing Schiff base complexes derived from chlorinated indole-2,3-diones exhibit potent antibacterial and antifungal properties. These compounds' efficacy against various pathogenic strains highlights their potential in developing new antimicrobial agents (Malik et al., 2010).
Antituberculosis Activity
Derivatives of this compound have been evaluated for their antituberculosis activity. Some derivatives, particularly those involving thiosemicarbazones, demonstrated significant inhibitory activity against Mycobacterium tuberculosis, suggesting potential in tuberculosis treatment (Karalı et al., 2007).
Coordination Chemistry with Metals
Palladium(II) and platinum(II) complexes with Schiff bases derived from indole-2,3-diones, including chlorinated variants, have shown promise in coordination chemistry. These complexes exhibit biocidal properties and could have applications in various biomedical fields (Sharma et al., 2009).
Mechanism of Action
Target of Action
Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to play a significant role in cell biology .
Result of Action
Indole derivatives are known to have broad-spectrum biological activities .
properties
IUPAC Name |
5,6-dichloro-1H-indole-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIFKRDLEAQUAAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)Cl)NC(=O)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20451737 | |
Record name | 5,6-dichloro-1H-indole-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20451737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1677-48-1 | |
Record name | 5,6-Dichloroisatin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1677-48-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,6-dichloro-1H-indole-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20451737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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